Cas no 1799286-29-5 ((2S)-3-Methoxybutan-2-amine hydrochloride)

• Product Name: (2S)-3-Methoxybutan-2-amine hydrochloride
• CAS No: 1799286-29-5
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 4727643
• PubChem ID: 75494582
• Update Time: 2025-11-01

(2S)-3-Methoxybutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-3-methoxybutan-2-amine hydrochloride
• NE17280
• Z1795817829
• (2S)-3-Methoxybutan-2-amine hydrochloride

• Inchi： 1S/C5H13NO.ClH/c1-4(6)5(2)7-3;/h4-5H,6H2,1-3H3;1H/t4-,5?;/m0./s1
• InChI Key： DPBIECBIEIBOCT-PHHGQXFYSA-N
• SMILES： Cl.O(C)C(C)[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 47.3
• Topological Polar Surface Area: 35.2

Additional information on (2S)-3-Methoxybutan-2-amine hydrochloride

Comprehensive Overview of (2S)-3-Methoxybutan-2-amine hydrochloride (CAS No. 1799286-29-5)

The compound (2S)-3-Methoxybutan-2-amine hydrochloride (CAS No. 1799286-29-5) is a chiral amine derivative with significant applications in pharmaceutical and chemical research. Its unique structural features, including the methoxy group and amine hydrochloride moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and development, particularly in the design of enantioselective catalysts and bioactive molecules.

One of the most searched questions related to (2S)-3-Methoxybutan-2-amine hydrochloride is its role in asymmetric synthesis. The compound's chiral center (2S configuration) is critical for producing optically active compounds, a growing area of interest in modern medicinal chemistry. Additionally, its hydrochloride salt form enhances solubility, making it suitable for various experimental conditions. This property aligns with the current trend of optimizing drug candidates for improved bioavailability.

Another hot topic tied to CAS No. 1799286-29-5 is its use in green chemistry initiatives. The methoxy functional group can influence reaction efficiency and reduce waste, addressing the demand for sustainable synthetic methods. Laboratories worldwide are exploring this compound's potential in eco-friendly protocols, reflecting the broader shift toward environmentally conscious research practices.

The stability and storage conditions of (2S)-3-Methoxybutan-2-amine hydrochloride are also frequently queried. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its integrity. This aligns with the increasing focus on compound stability in long-term pharmaceutical projects, where reproducibility is paramount.

In analytical chemistry, the characterization of 1799286-29-5 via techniques like NMR, HPLC, and mass spectrometry is a common research focus. The compound's distinct spectral signatures facilitate its identification in complex mixtures, a feature highly valued in quality control workflows. This aspect resonates with the industry's emphasis on rigorous analytical validation.

Recent publications highlight the role of (2S)-3-Methoxybutan-2-amine hydrochloride in peptidomimetic design, a cutting-edge area in drug development. Its structural flexibility allows for the creation of novel scaffolds that mimic natural peptides, addressing challenges in bioavailability and target specificity. This application is particularly relevant given the rising interest in peptide-based therapeutics.

Supply chain transparency for CAS No. 1799286-29-5 is another trending topic. With global emphasis on traceability in chemical sourcing, suppliers are increasingly providing detailed documentation, including certificates of analysis (CoA) and synthetic route information. This meets the demand for reliable, high-purity compounds in critical research applications.

In conclusion, (2S)-3-Methoxybutan-2-amine hydrochloride (CAS No. 1799286-29-5) represents a versatile building block with multifaceted applications. Its relevance to contemporary research themes—from green chemistry to peptide mimicry—ensures its continued prominence in scientific literature and industrial workflows. Future studies may further elucidate its potential in emerging fields like computational drug design and biocatalysis.